1-Benzyl-4-(3-phenylpropanoyl)piperazine

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-phenylpropan-1-one
• InChI: InChI=1S/C20H24N2O/c23-20(12-11-18-7-3-1-4-8-18)22-15-13-21(14-16-22)17-19-9-5-2-6-10-19/h1-10H,11-17H2
• InChI Key: LIAUWGYWBHNJRZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCC3=CC=CC=C3

Description

1-Benzyl-4-(3-phenylpropanoyl)piperazine is a useful research compound. Its molecular formula is C20H24N2O and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dicyclohexylcarbodiimide (4.5 g) was added to a mixture of 3.52 g of 1-benzylpiperazine, 3.5 g of 3-phenylpropionic acid and 20 ml of tetrahydrofuran, and the mixture was stirred overnight at room temperature. The resultant dicyclohexylurea was filtered off, and the mother liquor was concentrated under reduced pressure. Ethyl acetate (100 ml) and 50 ml of water were added to the residue, and the mixture was made alkaline with potassium carbonate and then allowed to undergo phase separation. The ethyl acetate layer was washed in sequence with water and saturated aqueous solution of sodium chloride, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give 6 g of 1-benzyl-4-(3-phenylpropionyl)piperazine.

Synthesis routes and methods II

Procedure details